1-(4-Bromophenyl)-2-methylprop-2-en-1-ol
Cat. No. B8621693
M. Wt: 227.10 g/mol
InChI Key: SXRHWWVOJWQPKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07279478B2
Procedure details
To a cold (−78° C.) solution of 1,4-dibromobenzene 1 (42.4 mmol, 10 g) in THF (60 mL) was added butyl lithium(42.4 mmol, 2.5 M in hexane). The mixture was stirred at −78° C. for 1 h. 2-methylpropenal (42.4 mmol, 2.97 g) was added. The mixture was stirred at −78° C. for 1 h. NH4Cl was added. The mixture was extracted with EtOAc. The organic extract was washed with brine, dried and concentrated to an oil. Chromatography (5-15% EtOAc/hexane) gave the desired alcohol.
Name
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][CH:3]=1.C([Li])CCC.[CH3:14][C:15](=[CH2:18])[CH:16]=[O:17].[NH4+].[Cl-]>C1COCC1>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([CH:16]([OH:17])[C:15]([CH3:18])=[CH2:14])=[CH:3][CH:4]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
|
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Type
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reactant
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|
Smiles
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BrC1=CC=C(C=C1)Br
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Name
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|
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Quantity
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42.4 mmol
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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2.97 g
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Type
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reactant
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Smiles
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CC(C=O)=C
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at −78° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at −78° C. for 1 h
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|
Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic extract
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WASH
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Type
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WASH
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|
Details
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was washed with brine
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to an oil
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
